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Compound of Interest

Compound Name:
2-bromo-6-chloro-

[1,2,4]triazolo[1,5-b]pyridazine

CAS No.: 2641793-83-9

Cat. No.: B6609681

Get Quote

Executive Summary
The [1,2,4]triazolo[4,3-b]pyridazine scaffold represents a "privileged structure" in modern

medicinal chemistry, offering a distinct vector for exploring chemical space beyond traditional

purine or quinoline bioisosteres. This guide focuses on halogenated variants—specifically 6-

chloro and 3-bromo derivatives—as high-value building blocks. These moieties serve dual

roles: they modulate physicochemical properties (lipophilicity, metabolic stability) and act as

reactive handles for late-stage diversification via palladium-catalyzed cross-couplings.

This whitepaper provides a rigorous technical analysis of their synthesis, regiochemical control

(addressing the Dimroth rearrangement), and application in kinase and bromodomain inhibitor

design.

Structural Significance & Pharmacophore Utility[1]
[2][3]
Bioisosterism and Binding Kinetics
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The triazolo-pyridazine core is planar and electron-deficient, making it an excellent bioisostere

for the adenine ring of ATP.

H-Bond Acceptors: The N1 and N2 nitrogens (in the 4,3-b isomer) or N1 (in the 1,5-b isomer)

serve as critical hydrogen bond acceptors in the hinge region of kinase domains (e.g., c-Met,

PIM-1).

Dipole Moment: The specific arrangement of four nitrogen atoms creates a strong dipole,

enhancing solubility compared to carbocyclic analogs.

The Halogen Advantage
Incorporating halogens (Cl, Br, I) onto this scaffold is not merely for synthetic utility; it directly

influences pharmacodynamics:

Halogen Bonding: A C6-chlorine or bromine can engage in halogen bonding with backbone

carbonyls in the target protein, a non-covalent interaction often overlooked in standard

docking scores.

Metabolic Blocking: Halogenation at the C6 position blocks oxidative metabolism at what is

otherwise an electron-deficient, susceptible site on the pyridazine ring.

Synthetic Strategies & Regiocontrol
The synthesis of [1,2,4]triazolo[4,3-b]pyridazines is chemically distinct from other azoles due to

the propensity for isomerization.

The Core Route: Hydrazinolysis & Cyclization
The industrial standard begins with 3,6-dichloropyridazine.

Nucleophilic Substitution: Reaction with hydrazine hydrate yields 3-chloro-6-

hydrazinopyridazine. This is regioselective; mono-substitution is favored due to the

deactivation of the ring after the first amine addition.

Cyclization: The hydrazine intermediate is condensed with orthoesters (e.g., triethyl

orthoformate) or carboxylic acids to close the triazole ring.
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Critical Expert Insight: The Dimroth Rearrangement
A major pitfall in this chemistry is the Dimroth Rearrangement.

The Phenomenon: Under basic conditions or high thermal stress, the kinetically formed

[1,2,4]triazolo[4,3-b]pyridazine (Isomer A) rearranges to the thermodynamically more stable

[1,2,4]triazolo[1,5-b]pyridazine (Isomer B).

Mechanism: This proceeds via hydrolytic ring-opening of the triazole followed by rotation and

recyclization on the adjacent ring nitrogen.

Control: To maintain the 4,3-b building block, reactions must be kept neutral or acidic and

below 100°C. If the 1,5-b isomer is desired, refluxing in acetic acid or alkali promotes the

shift.

Visualization: Synthesis & Rearrangement Pathway

3,6-Dichloropyridazine Hydrazine Hydrate
(EtOH, Reflux) 3-Chloro-6-hydrazinopyridazine R-COOH or Orthoester

(Cyclization)
[1,2,4]Triazolo[4,3-b]pyridazine

(Kinetic Product)
Dimroth Rearrangement

(Base/Heat)
Isomerization [1,2,4]Triazolo[1,5-b]pyridazine

(Thermodynamic Product)

Click to download full resolution via product page

Caption: Figure 1.[1][2][3] Synthetic pathway distinguishing the kinetic (4,3-b) and

thermodynamic (1,5-b) isomers.

Functionalization: The "Building Block" Utility
Once the halogenated core is established, it serves as a diversity hub.

Reactivity Profile
C6-Chlorine: Highly reactive towards SNAr displacements with amines (e.g., piperazines)

and Pd-catalyzed Suzuki-Miyaura couplings.

C3-Position: If unsubstituted (H), this position can undergo C-H activation or lithiation,

though it is typically functionalized during the initial cyclization step (e.g., using an aldehyde).

SAR Decision Tree
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6-Chloro-[1,2,4]triazolo[4,3-b]pyridazine
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Caption: Figure 2. Divergent synthesis strategies for library generation using the halogenated

core.

Comparative Reactivity Data
Halogen
Variant

SNAr
Reactivity

Suzuki
Coupling
Efficiency

Stability
Recommended
Use

6-Chloro High

Moderate

(Requires active

ligands)

High
General purpose

building block.

6-Bromo Very High High Moderate

Difficult

couplings; bulky

partners.

6-Iodo Excellent Excellent
Low (Light

sensitive)

Late-stage radio-

labeling or

difficult

couplings.
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Case Studies in Drug Design
c-Met Inhibitors (Kinase Selectivity)
In the development of c-Met inhibitors (e.g., analogs of Savolitinib), the triazolo-pyridazine

scaffold replaces the quinoline core.

Logic: The N1/N2 nitrogens mimic the N1/N3 of quinoline but with lower lipophilicity (LogP),

reducing off-target toxicity.

Substitution: The 6-position is typically coupled with a substituted benzyl group or heteroaryl

ring to occupy the hydrophobic back-pocket of the ATP binding site.

BRD4 Bromodomain Inhibitors
Recent crystallographic studies have identified [1,2,4]triazolo[4,3-b]pyridazines as potent BET

bromodomain inhibitors.[4]

Mechanism: The triazole ring forms a water-mediated hydrogen bond network with the

conserved asparagine residue in the binding pocket.

Validation: X-ray co-crystal structures confirm the rigid scaffold maintains the "head group"

orientation necessary for disrupting protein-protein interactions.

Experimental Protocols
Protocol A: Synthesis of 6-Chloro-[1,2,4]triazolo[4,3-
b]pyridazine
A self-validating protocol for the primary building block.

Reagents:

3,6-Dichloropyridazine (1.0 eq)

Hydrazine hydrate (80%, 3.0 eq)

Triethyl orthoformate (Excess/Solvent)
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Ethanol (Solvent)[2][5]

Step-by-Step Methodology:

Hydrazinolysis: Dissolve 3,6-dichloropyridazine (10 g) in Ethanol (100 mL). Add hydrazine

hydrate dropwise at room temperature.

Reflux: Heat to reflux (78°C) for 3 hours. Monitor by TLC (EtOAc:Hexane 1:1). The starting

material spot (Rf ~0.8) should disappear, replaced by a lower Rf amine spot.

Isolation 1: Cool to 0°C. Filter the precipitate (3-chloro-6-hydrazinopyridazine). Wash with

cold ethanol. Checkpoint: Solid should be off-white.

Cyclization: Suspend the hydrazine intermediate in triethyl orthoformate (50 mL).

Heating: Reflux at 100°C for 4 hours. Critical: Do not exceed 120°C to avoid Dimroth

rearrangement.

Purification: Evaporate volatiles under reduced pressure. Recrystallize the residue from

Ethanol/Ether.

Yield: Expect 70-80% yield.

Characterization:1H NMR (DMSO-d6) should show a diagnostic singlet for the triazole

proton at ~9.6 ppm.

Protocol B: General Suzuki Coupling at C6
Reagents:

6-Chloro-[1,2,4]triazolo[4,3-b]pyridazine (1.0 eq)

Aryl Boronic Acid (1.2 eq)

Pd(dppf)Cl2 (0.05 eq)

K2CO3 (2.0 eq)

Dioxane/Water (4:1)
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Method:

Degas solvents with nitrogen for 15 minutes.

Combine all reagents in a sealed tube.

Heat to 90°C for 12 hours.

Filter through Celite, extract with EtOAc, and purify via flash chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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